Cas no 144876-37-9 (Benzodthiazole-7-carbaldehyde)

Benzodthiazole-7-carbaldehyde structure
Benzodthiazole-7-carbaldehyde structure
Product Name:Benzodthiazole-7-carbaldehyde
CAS No:144876-37-9
MF:C8H5NOS
MW:163.196400403976
MDL:MFCD18822744
CID:102048
PubChem ID:45116784
Update Time:2025-04-18

Benzodthiazole-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzo[d]thiazole-7-carbaldehyde
    • 1,3-Benzothiazole-7-carbaldehyde
    • 7-Benzothiazolecarboxaldehyde
    • 7-Benzothiazolecarbaldehyde
    • 7-Benzothiazolecarboxaldehyde(9CI)
    • ACMC-20aad8
    • ANW-64362
    • CTK0G9789
    • AK103911
    • GRXZDXCWBKCRMW-UHFFFAOYSA-N
    • 1,3-Benzothiazole-7-carboxaldehyde
    • 7150AA
    • FCH1003168
    • OR305042
    • AX8235450
    • ST24046048
    • A884718
    • DTXSID10668498
    • CS-W019126
    • 144876-37-9
    • AMY28945
    • F17562
    • DS-4202
    • SY105916
    • MFCD18822744
    • SCHEMBL5486695
    • AKOS016006370
    • DB-350722
    • Benzodthiazole-7-carbaldehyde
    • MDL： MFCD18822744
    • Inchi： 1S/C8H5NOS/c10-4-6-2-1-3-7-8(6)11-5-9-7/h1-5H
    • InChI Key： GRXZDXCWBKCRMW-UHFFFAOYSA-N
    • SMILES： S1C=NC2C=CC=C(C=O)C1=2

Computed Properties

  • Exact Mass: 163.00925
  • Monoisotopic Mass: 163.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • PSA: 29.96

Benzodthiazole-7-carbaldehyde Security Information

Benzodthiazole-7-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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